Cas no 23912-69-8 (4-(2,3-dihydro-1H-inden-2-yl)morpholine)

• Product Name: 4-(2,3-dihydro-1H-inden-2-yl)morpholine
• CAS No: 23912-69-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6527125
• PubChem ID: 783780
• Update Time: 2025-05-21

4-(2,3-dihydro-1H-inden-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-inden-2-yl)morpholine
• AB00085445-01
• HMS1581K16
• F6541-1133
• Oprea1_173647
• Cambridge id 5452308
• AKOS026703123
• SR-01000209286-1
• SR-01000209286
• 23912-69-8

• Inchi： 1S/C13H17NO/c1-2-4-12-10-13(9-11(12)3-1)14-5-7-15-8-6-14/h1-4,13H,5-10H2
• InChI Key： SEPNVQUAJQEYCQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-(2,3-dihydro-1H-inden-2-yl)morpholine

4-(2,3-Dihydro-1H-inden-2-yl)morpholine (CAS 23912-69-8): A Versatile Chemical Intermediate with Emerging Applications

4-(2,3-Dihydro-1H-inden-2-yl)morpholine (CAS 23912-69-8) is a specialized organic compound that has gained significant attention in pharmaceutical and materials science research. This morpholine derivative features a unique molecular structure combining a 2,3-dihydro-1H-indene moiety with a morpholine ring, creating interesting chemical properties that researchers are actively exploring for various applications.

The compound's molecular formula C₁₃H₁₇NO gives it a molecular weight of 203.28 g/mol. Its hybrid structure makes 4-(2,3-dihydro-1H-inden-2-yl)morpholine particularly valuable as a chemical building block in organic synthesis. Recent studies have shown promising results in its potential as a precursor for novel pharmaceutical intermediates, especially in the development of central nervous system (CNS) active compounds.

In the pharmaceutical industry, researchers are investigating 4-(2,3-dihydro-1H-inden-2-yl)morpholine CAS 23912-69-8 for its potential in creating new drug candidates. The compound's structural features allow for interesting interactions with biological targets, particularly in neurological applications. Some studies suggest its derivatives may have applications in addressing modern health challenges related to cognitive function and neurological disorders.

The materials science field has also shown growing interest in this compound. Its unique structure makes it a potential candidate for developing advanced functional materials, particularly in the creation of specialty polymers with specific electronic or mechanical properties. Researchers are exploring its use in creating novel materials for electronics and energy storage applications.

From a synthetic chemistry perspective, 4-(2,3-dihydro-1H-inden-2-yl)morpholine offers several advantages. Its relatively stable structure allows for various chemical modifications, making it a versatile intermediate. The morpholine ring provides a handle for further functionalization, while the indane moiety contributes to the compound's overall rigidity and potential biological activity.

Recent market trends indicate growing demand for specialized chemical intermediates like CAS 23912-69-8. The compound's potential applications in both pharmaceuticals and advanced materials have positioned it as an interesting target for chemical manufacturers. Quality specifications typically require high purity levels (often >98%) for research and development purposes.

For researchers working with this compound, proper handling and storage are essential. While not classified as hazardous under standard regulations, 4-(2,3-dihydro-1H-inden-2-yl)morpholine should be stored in cool, dry conditions, protected from light and moisture. Standard laboratory safety protocols should be followed when handling this chemical.

The synthesis of 4-(2,3-dihydro-1H-inden-2-yl)morpholine CAS 23912-69-8 typically involves the reaction of 2,3-dihydro-1H-indene derivatives with morpholine under controlled conditions. Various synthetic routes have been reported in the literature, with researchers continually optimizing the process for better yields and purity.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are crucial for research applications. The compound's physical properties, including solubility characteristics and melting point, make it suitable for various experimental conditions.

Looking to the future, 4-(2,3-dihydro-1H-inden-2-yl)morpholine appears poised for expanded applications. Its unique structural features continue to attract interest from multiple research fields. As synthetic methodologies advance and new biological targets are identified, this compound may play an increasingly important role in the development of novel therapeutic agents and functional materials.

For researchers and manufacturers interested in this compound, staying updated on the latest developments regarding CAS 23912-69-8 is recommended. The scientific literature continues to reveal new potential applications and synthetic approaches for this interesting morpholine derivative.